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Compound of Interest

Compound Name: 4-Chloro-4'-hydroxybenzophenone

Cat. No.: B3417327

An In-depth Technical Guide to 4-Chloro-4'-
hydroxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of 4-Chloro-4'-hydroxybenzophenone. The
information is curated for professionals in research, scientific, and drug development fields,
with a focus on delivering precise, data-driven insights.

Core Chemical and Physical Properties

4-Chloro-4'-hydroxybenzophenone, with the CAS number 42019-78-3, is a substituted
benzophenone that serves as a critical intermediate in various chemical syntheses.[1][2] It is a
white to light brown or pale beige crystalline powder.[1][2][3][4]

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C13HoCIO2 [1112][4115116]

Molecular Weight 232.66 g/mol (1112116171

Appearance White t.o light brown/dark green IR
crystalline powder

Melting Point 177-181 °C [1][2][4]

178.0 to 181.0 °C [3]

176 to 182 °C [8]

179-181°C [9]

Boiling Point 404.0 £ 30.0 °C at 760 mmHg [1][2]

257 °C at 13 mmHg

Density 1.3+0.1 g/cm3 [1][2]

~1.2082 g/cm?3 (estimate) [7]

Flash Point 198.1 + 24.6 °C [1]

100 °C [10]

Purity (Assay) >98.0% [1112][8]

> 99% (GC) [4]

pKa 7.68 £ 0.15 (Predicted)

Storage Conditions Reom Temperature, Inert [4][10]

Atmosphere

Table 2: Solubility Profile
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Solvent Solubility Source(s)
Water Insoluble / Practically insoluble  [5][11]
Slightly soluble / 60 mg/mL
DMSO [7119]
(257.89 mM)
Slightly soluble (Sonication
Methanol [O1[11]
may be needed) / Soluble
N,N-Dimethylformamide Very soluble [11]
Glacial Acetic Acid Sparingly soluble [11]
Chloroform Very slightly soluble [11]
Organic Solvents Generally soluble [4]
Table 3: Spectral Data Identifiers
Spectral Data Reference Information Source(s)
Available, used for
1H NMR o [12][13]
characterization
Available, used for
13C NMR - [14]
characterization
Available, used for
IR Spectroscopy o [12][14]
characterization
Available, used for
Mass Spectrometry [12][15]

characterization

Chemical Synthesis and Experimental Protocols

The synthesis of 4-Chloro-4'-hydroxybenzophenone is most commonly achieved through

Friedel-Crafts acylation or Fries rearrangement. These methods leverage the reactivity of

phenols and acyl chlorides in the presence of a Lewis acid catalyst.
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This one-pot synthesis involves the acylation of phenol with p-chlorobenzoyl chloride using
aluminum chloride as a catalyst.[16]

Reaction Setup

Charge 1L Round Bottom Flask with
300 ml o-dichlorobenzene and 273.7g AICls

Add 103.4g Phenol in 100 ml
o-dichlorobenzene over 2 hours

) 4

Stir for 1 hour at 30-35°C

\ 4

Add 175g p-chlorobenzoy! chloride in
100 ml o-dichlorobenzene over 2 hours
(maintain 30-35°C, exothermic)

Reaction e; ?d Workup

Heat reaction mass to 80-90°C
and maintain for 12 hours

A A
@ mass in 0.5N HCI

4

Filter precipitated solids
and wash with water

Obtain crude product
(Yield: 85%, Purity: >95%)

Purifiration
\ 4

Dissolve crude product in NaOH solution
A4

\ 4

Acidify the filtrate to precipitate pure product

4

Further purify by crystallization from
Toluene and Acetone with charcoal treatment

Final Product:
Purity >99.9%, M.Pt 180-181°C
Overall Yield: 72%
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Caption: Workflow for the synthesis of 4-Chloro-4'-hydroxybenzophenone from p-
chlorobenzonitrile.

Detailed Steps:

e Add 600 ml of 1,2-dichloroethane, 120 g of phenol, and 146 g of p-chlorobenzonitrile to a
reactor. [17]2. Add 25 g of anhydrous zinc chloride and 8 g of Amberlyst 15 resin. [17]3.
While stirring, control the temperature at 90°C and continuously introduce dry hydrogen
chloride gas until the reaction is complete. [17]4. Cool the mixture to room temperature and
add 500 ml of a 30% aqueous solution of hydrochloric acid, then heat to reflux for 5 hours for
hydrolysis. [17]5. After cooling, separate the layers, wash the organic layer with water, and
recover the 1,2-dichloroethane. [17]6. Dissolve the residue in 250 ml of a 15% aqueous
sodium hydroxide solution. [17]7. Decolorize with 8 g of activated charcoal, followed by acid
precipitation and suction filtration. [17]8. Drying yields a pale yellow solid with a purity of
99.2% and a yield of 88.2%. [17]

Applications and Biological Relevance

The bifunctional nature of 4-Chloro-4'-hydroxybenzophenone, featuring reactive chloro and
hydroxy groups, makes it a versatile intermediate. [1][2]

The primary application of this compound is as a key intermediate in the synthesis of
Fenofibrate, a widely used medication for managing high cholesterol and triglyceride levels. [1]
[2]The synthesis of Fenofibrate utilizes the reactive sites on 4-Chloro-4'-
hydroxybenzophenone for further functionalization. [1]

Benzophenone derivatives are known for their ability to absorb UV radiation. [4]
[5]Consequently, 4-Chloro-4'-hydroxybenzophenone is used in the manufacturing of plastics
and coatings as a UV absorber to prevent photodegradation. [4]It is also employed in cosmetic
formulations and sunscreens to protect the skin from harmful UV radiation. [4][18]Furthermore,
it can act as a photoinitiator in UV-curing applications for inks, adhesives, and coatings. [5][18]
Logical Relationship: Application Pathways
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Caption: Key properties of 4-Chloro-4'-hydroxybenzophenone and its primary applications.

Research indicates that 4-Chloro-4'-hydroxybenzophenone exhibits biological activity. It has
been shown to inhibit tyrosinase and also functions as a free radical scavenger or antioxidant,
which can reduce the oxidation of lipids and proteins. [7]This suggests potential applications in
areas beyond its current primary uses, possibly in dermatological or therapeutic contexts where
antioxidant and anti-browning effects are desired.

Safety and Handling

4-Chloro-4'-hydroxybenzophenone is irritating to the eyes, respiratory system, and skin. It
may be harmful if inhaled, in contact with skin, or if swallowed. Standard safety precautions
should be taken when handling this chemical, including the use of protective gloves, goggles,
and suitable protective clothing. [10]It should be stored in a tightly closed container in a cool,
dry, and well-ventilated area away from incompatible substances. [10][18]The compound is
stable under normal temperatures and pressures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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